Cas no 5761-69-3 (2,5-dichloro-N-(9-oxo-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide)

• Product Name: 2,5-dichloro-N-(9-oxo-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide
• CAS No: 5761-69-3
• MF: C₁₅H₁₅BrN₂O
• MW: 319.196402788162
• CID: 1605420
• PubChem ID: 690526
• Update Time: 2025-04-21

2,5-dichloro-N-(9-oxo-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(9-oxo-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)benzenesulfonamide
• 2,5-Dichloro-N-(9-oxo-6,7,8,9-tetrahydro-dibenzofuran-2-yl)-benzenesulfonamide
• N-(3-bromophenyl)-3-(dimethylamino)benzamide
• N-(3-BROMOPHENYL)-3-DIMETHYLAMINO-BENZAMIDE
• SMSF0007621
• AKOS008466196
• 5761-69-3
• DTXSID10351090
• CB09418
• Oprea1_298166
• CBMicro_006758
• BIM-0006960.P001

• Inchi： 1S/C15H15BrN2O/c1-18(2)14-8-3-5-11(9-14)15(19)17-13-7-4-6-12(16)10-13/h3-10H,1-2H3,(H,17,19)
• InChI Key： FUGGQFFALFKBRA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(C1=CC=CC(=C1)N(C)C)=O

Computed Properties

• Exact Mass: 408.99439
• Monoisotopic Mass: 408.994234
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.8
• XLogP3: 3.6

Experimental Properties

• Density: 1.561
• Boiling Point: 599.3°C at 760 mmHg
• Flash Point: 316.2°C
• Refractive Index: 1.688
• PSA: 76.38